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Abstract

Kahweofuran, a volatile sulfur-containing furan derivative, is a key aroma compound found in
roasted coffee, contributing to its characteristic smoky and roasted scent.[1][2] Understanding
the olfactory threshold of this compound in an aqueous solution is critical for flavor and
fragrance research, quality control in the food and beverage industry, and potentially for novel
applications in drug development where taste and odor masking are crucial. This technical
guide provides a comprehensive overview of the methodologies available for determining the
olfactory threshold of Kahweofuran in an agueous solution. While a specific, universally
agreed-upon threshold value for Kahweofuran in water is not readily available in scientific
literature, this guide details the standardized experimental protocols and advanced
instrumental techniques that can be employed to accurately determine this value.

Introduction to Kahweofuran

Kahweofuran (2,3-Dihydro-6-methylthieno[2,3-c]furan) is a potent aroma compound that
imparts a characteristic "smoky" and "roasted" scent.[1] Its presence is significant in the overall
flavor profile of coffee.[3] The organoleptic properties of Kahweofuran are described as
sulfurous, roasted, and smoky.[1] While its solubility in water is estimated to be 280.9 mg/L at
25°C, its olfactory detection threshold, the lowest concentration at which it can be perceived by
the human nose in water, has not been definitively established in published research.[1]
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Quantitative Data on Olfactory Thresholds

A thorough review of scientific literature did not yield a specific olfactory threshold value for
Kahweofuran in an aqueous solution. Compilations of odor thresholds often list numerous
compounds, but a value for Kahweofuran is conspicuously absent.[4] This highlights a gap in
the current body of knowledge and underscores the importance of the methodologies outlined
in this guide for researchers seeking to establish this critical sensory data point.

Table 1: Physicochemical and Organoleptic Properties of Kahweofuran

Property Value/Description

Chemical Name 2,3-Dihydro-6-methylthieno[2,3-c]furan
Molecular Formula C7Hs0OS

Odor Type Sulfurous, Roasted, Smoky[1]
Solubility in Water 280.9 mg/L @ 25°C (estimated)[1]
Olfactory Threshold in Water Not established in cited literature.

Experimental Protocols for Olfactory Threshold
Determination

The determination of an olfactory threshold is a sensory science discipline that relies on human
subjects as the "detectors.” Standardized methods are crucial to ensure the reliability and

reproducibility of the results.

Standard Method: Threshold Odor Test (e.g., SM 2150 B)

This method is a widely accepted standard for determining the threshold odor of a substance in
water.[5][6][7]

Objective: To determine the dilution at which the odor of Kahweofuran in water is just barely
detectable.

Materials:
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o Kahweofuran of high purity

e Odor-free water

o Glass hottles with glass or TFE-lined closures|[5]

o Pipettes and graduated cylinders

o Constant temperature water bath (optional, for tests at elevated temperatures)[6]
o Apanel of at least five trained sensory analysts[7]

Procedure:

e Sample Preparation:

o Prepare a stock solution of Kahweofuran in odor-free water. The concentration should be
high enough to be clearly odorous.

o Create a series of dilutions of the stock solution with odor-free water. The dilution factor
should be systematic (e.g., a geometric progression).

o A blank sample containing only odor-free water must be included as a reference.
e Sensory Evaluation:

o Present the series of diluted samples and the blank to the panelists in a randomized and
blind manner.

o Panelists should start with the most dilute sample and proceed to more concentrated ones
to avoid olfactory fatigue.[7]

o For each sample, the panelist indicates whether an odor is detectable (+) or not (-).

o The threshold is the lowest concentration at which the odor is reliably detected by the
panelist.

o Data Analysis:
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o The individual thresholds are collected from all panelists.

o The geometric mean of the individual thresholds is typically calculated to determine the
panel's olfactory threshold.

o The result is often expressed as a Threshold Odor Number (TON), which is the ratio of the
initial sample volume to the total volume after dilution.[6][7]

Sample Preparation

Prepare Kahweofuran
Stock Solution

Prepare Odor-Free
Water Blank

Create Serial Dilutions
in Odor-Free Water

Sensory Evaluation Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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